Cas no 948593-83-7 ((4-fluoro-1H-indol-3-yl)boronic acid)
948593-83-7 structure
Product Name:(4-fluoro-1H-indol-3-yl)boronic acid
CAS No:948593-83-7
MF:C8H7BFNO2
MW:178.956085443497
CID:6643379
PubChem ID:68547473
Update Time:2024-03-02
(4-fluoro-1H-indol-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (4-fluoro-1H-indol-3-yl)boronic acid
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- Inchi: 1S/C8H7BFNO2/c10-6-2-1-3-7-8(6)5(4-11-7)9(12)13/h1-4,11-13H
- InChI Key: XVOPEBILKFRTOZ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1C(B(O)O)=CN2
Computed Properties
- Exact Mass: 179.0553868g/mol
- Monoisotopic Mass: 179.0553868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.2Ų
(4-fluoro-1H-indol-3-yl)boronic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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